(2R,3R,4R,5R)-2-(2-Amino-6-(dimethylamino)-9H-purin-9-yl)-5-(hydroxymethyl)-3-methyltetrahydrofuran-3,4-diol

• Molecular Formula: C13H20N6O4
• Molecular Weight: 324.34 g/mol
• IUPAC Name: (2R,3R,4R,5R)-2-[2-amino-6-(dimethylamino)purin-9-yl]-5-(hydroxymethyl)-3-methyloxolane-3,4-diol
• InChI: InChI=1S/C13H20N6O4/c1-13(22)8(21)6(4-20)23-11(13)19-5-15-7-9(18(2)3)16-12(14)17-10(7)19/h5-6,8,11,20-22H,4H2,1-3H3,(H2,14,16,17)/t6-,8-,11-,13-/m1/s1
• InChI Key: BWPYYBLIJYBCRG-VHQAPHLWSA-N
• Isomeric SMILES: C[C@]1([C@@H]([C@H](O[C@H]1N2C=NC3=C2N=C(N=C3N(C)C)N)CO)O)O
• Canonical SMILES: CC1(C(C(OC1N2C=NC3=C2N=C(N=C3N(C)C)N)CO)O)O

Description

This compound is a purine nucleoside derivative with a stereospecific tetrahydrofuran sugar moiety. Key structural features include:

• Sugar moiety: A 3-methyltetrahydrofuran ring with hydroxymethyl and diol groups, influencing solubility and conformational stability.
• Stereochemistry: The (2R,3R,4R,5R) configuration ensures specific biological targeting, as seen in adenosine receptor ligands .

Biological Activity

The compound (2R,3R,4R,5R)-2-(2-Amino-6-(dimethylamino)-9H-purin-9-yl)-5-(hydroxymethyl)-3-methyltetrahydrofuran-3,4-diol is a complex organic molecule that exhibits significant biological activity due to its unique structural features. This article reviews its biological roles, mechanisms of action, and potential therapeutic applications based on diverse scientific literature.

Structural Characteristics

This compound is characterized by:

• A purine derivative with a dimethylamino group.
• A hydroxymethyl substituent on a tetrahydrofuran ring .
• Specific stereochemistry that may enhance selectivity and potency in biological interactions.

The biological activity of this compound is hypothesized to stem from its ability to interact with various biological targets, particularly in nucleic acid metabolism and signaling pathways. The presence of the amino group suggests potential interactions with enzymes or receptors involved in purine metabolism.

Potential Mechanisms Include:

• Nucleoside Analog Activity : The compound may act as a nucleoside analog, influencing nucleic acid synthesis.
• Inhibition of Enzymatic Activity : It could inhibit key enzymes involved in purine metabolism.
• Cell Signaling Modulation : The molecule may modulate signaling pathways through its interaction with purine receptors.

Antitumor Activity

Research indicates that certain derivatives of purine compounds exhibit cytostatic effects against various cancer cell lines. For instance:

• Compounds similar to this structure have shown activity against leukemia and prostate carcinoma cell lines, indicating potential for development as anticancer agents .

Antiviral Potential

While some studies have explored the antiviral properties of similar nucleosides, findings suggest limited efficacy against viruses such as HIV at subtoxic concentrations. This could be attributed to poor metabolic conversion to active triphosphate forms necessary for antiviral activity .

Case Studies and Research Findings

• Study on Nucleoside Derivatives : A study evaluated various nucleoside analogs, including those with tetrahydrofuran rings, revealing that while they lacked specific antiviral activity, they exhibited cytostatic effects against tumor cells .
• Purine Biosynthesis Regulation : Another study highlighted the role of riboswitches in regulating purine biosynthesis in bacteria, suggesting that compounds like this may influence metabolic pathways linked to cellular stress responses .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	References
Antitumor	Cytostatic effects on leukemia/prostate cells
Antiviral	Limited activity against HIV
Enzymatic Inhibition	Potential inhibition of purine metabolism

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The table below summarizes structural differences and their implications:

Compound Name / ID (Evidence)	Purine Substituents	Sugar Modifications	Key Properties
Target Compound	2-Amino, 6-(dimethylamino)	3-Methyl, hydroxymethyl	Enhanced basicity; potential for improved receptor binding due to dimethylamino's electron-donating effects .
(2R,3R,4R,5R)-2-(2-Amino-6-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)-3-methyltetrahydrofuran-3,4-diol ()	2-Amino, 6-methoxy	3-Methyl, hydroxymethyl	Methoxy group increases lipophilicity but reduces hydrogen-bonding capacity compared to dimethylamino .
(2R,3R,4S,5R)-2-(6-Amino-2-chloro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol ()	6-Amino, 2-chloro	Unmodified sugar	Chloro substituent introduces steric hindrance and potential for nucleophilic substitution reactions .
(2R,3R,4S,5R)-2-(6-((Dicyclobutylmethyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol ()	6-(Dicyclobutylmethyl)amino	Unmodified sugar	Bulky substituent may reduce membrane permeability but enhance receptor specificity .
(2R,3S,4R,5R)-2-(6-(Methylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol ()	6-Methylamino	Unmodified sugar	Methylamino group balances basicity and lipophilicity, suitable for CNS penetration .
(2R,3R,4S,5R)-2-(6-Amino-8-bromo-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol ()	6-Amino, 8-bromo	Unmodified sugar	Bromo group enables radiolabeling or cross-coupling reactions .

Q & A

Q. What are the critical safety protocols for handling this compound in laboratory settings?

Methodological Answer:

• PPE Requirements : Use NIOSH/EN 166-certified safety goggles, face shields, and chemically resistant gloves (e.g., nitrile) to prevent skin/eye contact .
• Engineering Controls : Conduct experiments in a fume hood to minimize inhalation risks. Implement strict hygiene practices (e.g., handwashing post-handling) .
• Emergency Procedures : For skin exposure, wash with soap/water for ≥15 minutes; for eye contact, rinse with water for ≥15 minutes and seek medical evaluation .
• Storage : Store in airtight containers at 2–8°C under inert atmosphere to prevent degradation .

Q. How can researchers confirm the structural identity of this compound?

Methodological Answer:

• Spectroscopic Techniques :
  • NMR : Analyze $^1H$, $^{13}C$, and 2D NMR (e.g., HSQC, HMBC) to verify sugar moiety stereochemistry (2R,3R,4R,5R) and purine substitution patterns .
  • Mass Spectrometry : Use HRMS (High-Resolution MS) to validate molecular weight (C$_{12}$H$_{19}$N$_6$O$_4$) and isotopic patterns .
• Chromatography : Employ reverse-phase HPLC with UV detection (λ = 260 nm for purine absorbance) to assess purity (>95%) .

Q. What solvent systems are compatible with this compound for experimental use?

Methodological Answer:

• Polar Solvents : Use water, methanol, or DMSO for dissolution, as the compound’s hydroxymethyl and diol groups enhance solubility in polar media .
• Avoid Incompatible Materials : Strong oxidizers and acidic/basic conditions may degrade the compound; pre-test stability via TLC or HPLC .

Advanced Research Questions

Q. How can researchers resolve contradictory data on the compound’s stability under varying pH conditions?

Methodological Answer:

• Controlled Stability Assays :
  • pH Range Testing : Incubate the compound in buffers (pH 3–10) at 25°C and 37°C. Monitor degradation via HPLC at 0, 24, and 48 hours .
  • Kinetic Analysis : Calculate degradation rate constants (k) and half-life (t$_{1/2}$) to identify pH-dependent instability thresholds .
• Mitigation Strategies : Add stabilizers (e.g., antioxidants like BHT) or use lyophilization for long-term storage in neutral pH formulations .

Q. What experimental strategies optimize the synthetic yield of this compound?

Methodological Answer:

• Route Selection :
  • Protecting Groups : Use tert-butyldimethylsilyl (TBDMS) for hydroxyl groups during purine coupling to prevent side reactions .
  • Catalysis : Employ Mitsunobu conditions (e.g., DIAD, PPh$_3$) for stereoselective glycosidic bond formation between the sugar and purine .
• Yield Optimization :
  • Temperature Control : Conduct reactions at –20°C to minimize epimerization of the tetrahydrofuran ring .
  • Workup : Use flash chromatography (silica gel, CH$_2$Cl$_2$:MeOH gradient) to isolate the product with >90% purity .

Q. How can researchers investigate the compound’s interaction with nucleic acid targets?

Methodological Answer:

• Biophysical Assays :
  • Surface Plasmon Resonance (SPR) : Immobilize DNA/RNA on a sensor chip and measure binding kinetics (K$_D$, k$_{on}$/k$_{off}$) .
  • Isothermal Titration Calorimetry (ITC) : Quantify thermodynamic parameters (ΔH, ΔS) of binding to assess specificity .
• Cellular Studies :
  • Fluorescence Quenching : Use ethidium bromide displacement assays to evaluate intercalation or groove-binding modes .

Key Notes

• Data Contradictions : Ecological toxicity data gaps (e.g., bioaccumulation, soil mobility) require independent validation via OECD 301/302 guidelines .
• Advanced Characterization : For unresolved stereochemistry, use X-ray crystallography or computational modeling (DFT) .